Cas no 2361796-64-5 (Methyl N-methyl-N-[2-[(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)amino]ethyl]carbamate)

Methyl N-methyl-N-[2-[(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)amino]ethyl]carbamate is a specialized carbamate derivative featuring a piperidine core with phenyl and prop-2-enoyl substituents. Its molecular structure incorporates both amide and carbamate functional groups, making it a versatile intermediate in medicinal chemistry and drug development. The compound’s design allows for selective reactivity, particularly in targeting biological pathways involving protease inhibition or receptor modulation. Its synthetic utility is enhanced by the presence of the N-methyl carbamate moiety, which can improve metabolic stability. This compound is primarily used in research settings for the development of novel therapeutic agents, particularly in oncology and neurology.
Methyl N-methyl-N-[2-[(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)amino]ethyl]carbamate structure
2361796-64-5 structure
Product Name:Methyl N-methyl-N-[2-[(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)amino]ethyl]carbamate
CAS No:2361796-64-5
MF:C20H27N3O4
MW:373.446085214615
CID:6221354
PubChem ID:145907311
Update Time:2025-05-23

Methyl N-methyl-N-[2-[(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)amino]ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

    • Z2646435486
    • Methyl N-methyl-N-[2-[(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)amino]ethyl]carbamate
    • EN300-26584210
    • methyl N-methyl-N-(2-{[4-phenyl-1-(prop-2-enoyl)piperidin-4-yl]formamido}ethyl)carbamate
    • 2361796-64-5
    • Inchi: 1S/C20H27N3O4/c1-4-17(24)23-13-10-20(11-14-23,16-8-6-5-7-9-16)18(25)21-12-15-22(2)19(26)27-3/h4-9H,1,10-15H2,2-3H3,(H,21,25)
    • InChI Key: KYBNKWKDCRBYPL-UHFFFAOYSA-N
    • SMILES: O=C(C1(C2C=CC=CC=2)CCN(C(C=C)=O)CC1)NCCN(C(=O)OC)C

Computed Properties

  • Exact Mass: 373.20015635g/mol
  • Monoisotopic Mass: 373.20015635g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 7
  • Complexity: 549
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 79Ų

Methyl N-methyl-N-[2-[(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)amino]ethyl]carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26584210-0.05g
methyl N-methyl-N-(2-{[4-phenyl-1-(prop-2-enoyl)piperidin-4-yl]formamido}ethyl)carbamate
2361796-64-5 95.0%
0.05g
$246.0 2025-03-20

Methyl N-methyl-N-[2-[(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)amino]ethyl]carbamate Related Literature

Additional information on Methyl N-methyl-N-[2-[(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)amino]ethyl]carbamate

Methyl N-methyl-N-[2-[(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)amino]ethyl]carbamate (CAS No. 2361796-64-5): An Overview

Methyl N-methyl-N-[2-[(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)amino]ethyl]carbamate (CAS No. 2361796-64-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a member of the carbamate family and is characterized by its unique structural features and potential biological activities.

The molecular structure of Methyl N-methyl-N-[2-[(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)amino]ethyl]carbamate consists of a piperidine ring linked to a phenyl group through an acryloyl moiety, with additional functional groups such as an aminoethyl and a methyl carbamate. These structural elements contribute to its diverse pharmacological properties, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of Methyl N-methyl-N-[2-[(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)amino]ethyl]carbamate in the treatment of neurological disorders. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent neuroprotective effects, which may be attributed to its ability to modulate specific neurotransmitter systems and reduce oxidative stress in neuronal cells.

In addition to its neuroprotective properties, Methyl N-methyl-N-[2-[(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)amino]ethyl]carbamate has been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its utility in treating inflammatory conditions such as arthritis and multiple sclerosis.

The pharmacokinetic profile of Methyl N-methyl-N-[2-[(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)amino]ethyl]carbamate has also been extensively studied. Research indicates that it has favorable oral bioavailability and a relatively long half-life, which are desirable properties for a drug candidate. These characteristics make it suitable for chronic administration in clinical settings.

Furthermore, the safety profile of Methyl N-methyl-N-[2-[(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)amino]ethyl]carbamate has been evaluated in preclinical studies. Toxicology assessments have shown that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile supports its potential for further clinical development.

Clinical trials are currently underway to evaluate the efficacy and safety of Methyl N-methyl-N-[2-[(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)amino]ethyl]carbamate in human subjects. Early results from Phase I trials have been promising, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit in patients with neurological disorders.

In conclusion, Methyl N-methyl-N-[2-[(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)amino]ethyl]carbamate (CAS No. 2361796-64-5) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing the treatment of various medical conditions.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.